Cas no 559-51-3 (Kopsinine)

• Product Name: Kopsinine
• CAS No: 559-51-3
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 372503
• PubChem ID: 160525
• Update Time: 2025-04-19

Kopsinine Chemical and Physical Properties

Names and Identifiers

• 6H,13aH-3a,5a-Ethano-1H-indolizino[8,1-cd]carbazole-5-carboxylicacid, 2,3,4,5,11,12-hexahydro-, methyl ester, (3aR,5R,5aR,10bR,13aS)-
• kopsinine
• Aspidofractinine-3-carboxylic acid, methyl ester, (2alpha,3beta,5alpha)-
• 559-51-3
• Methyl (1R,9R,16R,18R)-2,12-diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-triene-18-carboxylate
• CHEBI:68094
• HY-119642
• CHEMBL4790316
• methyl (1R,9R,16R,18R,21S)-2,12-diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-triene-18-carboxylate
• DTXSID30971299
• CS-0077195
• SCHEMBL1228938
• Methyl aspidofractinine-3-carboxylate
• Aspidofractinine-3-carboxylic acid, methyl ester, (2.alpha.,3.alpha.,5.alpha.)-
• AKOS024284516
• Q15426241
• 3-Isokopsinine
• Methyl aspidofractinine-3-carboxylate #
• methyl 2,12-diazahexacyclo[14.2.2.19,12.01,9.03,8.016,21]henicosa-3,5,7-triene-18-carboxylate
• IYLRRIUNGGQRTN-UHFFFAOYSA-N
• 16-Epikopsinine
• (-)-Kopsinine
• Aspidofractinine-3-carboxylic acid, methyl ester,(2alpha,3beta,5alpha)-
• 2,21-cycloaspidospermidine-3-carboxylic acid, methyl ester, (3beta,5alpha,12beta,19alpha)-
• Kopsinine

• Inchi： 1S/C21H26N2O2/c1-25-17(24)15-13-19-7-4-11-23-12-10-20(18(19)23)14-5-2-3-6-16(14)22-21(15,20)9-8-19/h2-3,5-6,15,18,22H,4,7-13H2,1H3/t15-,18?,19+,20+,21+/m0/s1
• InChI Key： IYLRRIUNGGQRTN-GKCDKPGPSA-N
• SMILES： O(C)C([C@@H]1C[C@@]23CCCN4CC[C@@]5(C6C=CC=CC=6N[C@@]51CC2)C43)=O

Computed Properties

• Exact Mass: 338.199428
• Monoisotopic Mass: 338.199428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.9

Experimental Properties

• Color/Form: Solid powder
• Density: 1.29
• Boiling Point: 497.4°Cat760mmHg
• Flash Point: 254.6°C
• Refractive Index: 1.652

Kopsinine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).